Cas no 7391-72-2 (23DINITROBIPHENYL)

23DINITROBIPHENYL structure
Product name:23DINITROBIPHENYL
23DINITROBIPHENYL Properties
Names and Identifiers
-
- 23DINITROBIPHENYL
- 1,1'-Biphenyl, 2,3'-dinitro-
- 1-nitro-2-(3-nitrophenyl)benzene
- 2,3'-Dinitrobiphenyl
- SCHEMBL8051514
- DTXSID20224504
- 2,3'-Dinitro-1,1'-biphenyl
- 7391-72-2
-
- Inchi: InChI=1S/C12H8N2O4/c15-13(16)10-5-3-4-9(8-10)11-6-1-2-7-12(11)14(17)18/h1-8H
- InChIKey: FMHCZXFBIPODBJ-UHFFFAOYSA-N
- SMILES: C1=CC=C(C(=C1)C2=CC(=CC=C2)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- 精确分子量: 244.04844
- 同位素质量: 244.04840674g/mol
- Isotope Atom Count: 0
- 氢键供体数量: 0
- 氢键受体数量: 4
- 重原子数量: 18
- 可旋转化学键数量: 1
- 复杂度: 323
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 0
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- 拓扑分子极性表面积: 91.6Ų
- XLogP3: 3.4
Experimental Properties
- PSA: 86.28
23DINITROBIPHENYL Literature
-
1. 751. Homolytic aromatic substitution. Part XIX. The arylation of nitrobenzene and chlorobenzene with para-substituted aryl radicalsJ. K. Hambling,D. H. Hey,Gareth H. Williams J. Chem. Soc. 1960 3782
-
2. The Ullmann reaction. Part I. The reaction of 2,3-di-iodonitrobenzene with copper bronzeK. Iqbal,R. C. Wilson J. Chem. Soc. C 1967 1690
-
3. 248. Benzo[c]cinnolines. Part II. The synthesis and reactions of some benzo[c]cinnoline oxidesJ. W. Barton,J. F. Thomas J. Chem. Soc. 1964 1265
-
4. 949. Polycyclic cinnoline derivatives. Part XI. The nitration of benzo[c]cinnoline and some methylbenzo[c]cinnolines, and the ultraviolet absorption of derived aminesJ. Corbett,P. F. Holt,M. L. Vickery J. Chem. Soc. 1962 4860
-
5. 122. The Ullmann biaryl synthesis. Part VI. The scope and mechanism of the reactionJames Forrest J. Chem. Soc. 1960 594
-
D. H. Hey,S. Orman,Gareth H. Williams J. Chem. Soc. 1965 101
-
7. 750. Homolytic aromatic substitution. Part XVIII. Some reactions with ortho-substituted phenyl radicalsD. H. Hey,H. N. Moulden,Gareth H. Williams J. Chem. Soc. 1960 3769
-
8. Identification of isomeric di- and poly-nitrobiphenyls by mass spectrometryC. B. Thomas,J. S. Willson J. Chem. Soc. Perkin Trans. 2 1972 778
7391-72-2 (23DINITROBIPHENYL) Related Products
- 89-58-7(2,5-Dimethylnitrobenzene)
- 86-00-0(2-Nitrobiphenyl)
- 611-05-2(3-Methyl-4-nitroaniline)
- 2436-96-6(2,2'-Dinitro-1,1'-biphenyl)
- 1140-28-9(2'-Nitro-1,1'-biphenyl-4-amine)
- 188814-45-1(tert-butyl (2E)-3-(1H-imidazol-2-yl)prop-2-enoate)
- 361172-91-0(N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-phenoxybenzamide)
- 1261981-80-9([1,1'-Biphenyl]-3-carboxylic acid, 3'-[(dimethylamino)carbonyl]-5-hydroxy-)
- 2757955-37-4(1-Chloro-2,2-dimethylcyclopropane-1-sulfonamide)
- 290835-85-7(1-(2,6-Dichloro-3-fluorophenyl)ethanone)
Recommended suppliers
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

pengshengyue
Gold Member
CN Supplier
Bulk
